(6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C16H12ClN3O
• Molecular Weight: 297.74 g/mol
• IUPAC Name: (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C16H12ClN3O/c17-13-7-3-1-5-11(13)9-10-15-18-16(20-19-15)12-6-2-4-8-14(12)21/h1-10,20H,(H,18,19)/b10-9+,16-12+
• InChI Key: NMZQWHWIIDJUTG-HMSDUJDUSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=N/C(=C\3/C=CC=CC3=O)/NN2)Cl
• SMILES: C1=CC=C(C(=C1)C=CC2=NC(=C3C=CC=CC3=O)NN2)Cl

Description

(6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one, also known as CT-DNA, is a synthetic compound used in scientific research. It has been found to have potential applications in the fields of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one involves its ability to bind to DNA and disrupt its structure. This can lead to changes in gene expression and protein synthesis, which can have a wide range of effects on cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one are still being studied, but it has been found to have potential applications in the treatment of cancer, as well as in the development of new antibiotics and antiviral drugs.

Advantages and Limitations for Lab Experiments

One advantage of using (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one in lab experiments is its ability to bind specifically to DNA, which allows researchers to study DNA-protein interactions in a more targeted way. However, one limitation is that its effects on cellular function are still not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one. One area of interest is in the development of new drugs and therapies for cancer and other diseases. Another potential direction is in the study of DNA-protein interactions and the role of (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one in regulating gene expression and protein synthesis.
In conclusion, (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one is a synthetic compound with potential applications in a wide range of scientific research fields. Its ability to bind specifically to DNA makes it a valuable tool for studying DNA-protein interactions, and its potential applications in the development of new drugs and therapies make it an exciting area of research for the future.

Synthesis Methods

The synthesis of (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-chlorobenzaldehyde and hydrazine hydrate to form 2-chlorobenzaldehyde hydrazone. This is then reacted with cyclohexanone and ammonium acetate to form the final product, (6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one.

Scientific Research Applications

(6E)-6-[5-[(E)-2-(2-chlorophenyl)ethenyl]-1,2-dihydro-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one has been used in a number of scientific research studies, particularly in the field of biochemistry. It has been found to have potential applications in the study of DNA-protein interactions, as well as in the development of new drugs and therapies for various diseases.